Cas no 92847-39-7 ( )

  structure
  structure
Product Name: 
CAS No:92847-39-7
MF:C11H10ClNO2S
MW:255.720600605011
CID:867827
PubChem ID:21409037
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(3,4-dimethoxyphenyl)-1,3-thiazole
    • 2-CHLORO-4-(3,4-DIMETHOXYPHENYL)THIAZOLE
    • DTXSID70613287
    • 92847-39-7
    • AKOS002657940
    •  
    • Inchi: 1S/C11H10ClNO2S/c1-14-9-4-3-7(5-10(9)15-2)8-6-16-11(12)13-8/h3-6H,1-2H3
    • InChI Key: IUNIWEVFBFMCPW-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=CS1)C1=CC=C(C(=C1)OC)OC

Computed Properties

  • Exact Mass: 255.012
  • Monoisotopic Mass: 255.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6A^2
  • XLogP3: 3.5
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